Cas no 6791-49-7 ((2S)-2-amino-3-hydroxypropanamide)

• Product Name: (2S)-2-amino-3-hydroxypropanamide
• CAS No: 6791-49-7
• MF: C₃H₈N₂O₂
• MW: 104.107820510864
• MDL: MFCD00067560
• CID: 519153
• PubChem ID: 101138
• Update Time: 2025-04-19

(2S)-2-amino-3-hydroxypropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-amino-3-hydroxy-, (2S)-
• (S)-2-amino-3-hydroxypropionamide
• Serinamide
• (2S)-2-amino-3-hydroxypropanamide
• serine amide
• Propanamide, 2-amino-3-hydroxy-, (2S)-
• DTXSID401317834
• SERINAMIDE, L-
• NS00045113
• UNII-CIJ0MD19SE
• D75097
• AKOS006240504
• AMINOSERINE
• L-SERINAMIDE
• (2S)-2-Amino-3-hydroxy-propanamide
• (S)-2-Amino-3-hydroxypropanamide
• NSC-405048
• ((S)-1-(AMINOCARBONYL)-2-HYDROXYETHYL)AMINE
• Ser-NH2
• l-serine amide
• MFCD00038145
• EN300-208205
• CHEMBL1229083
• Q27275481
• 6791-49-7
• CS-0091329
• NSC 405048
• Serine-NH2
• CIJ0MD19SE
• EINECS 229-862-8
• (S)-2-Amino-3-hydroxy-propionamide
• H-Ser-NH2
• SCHEMBL277837
• MGOGKPMIZGEGOZ-REOHCLBHSA-N

• MDL： MFCD00067560
• Inchi： 1S/C3H8N2O2/c4-2(1-6)3(5)7/h2,6H,1,4H2,(H2,5,7)/t2-/m0/s1
• InChI Key： MGOGKPMIZGEGOZ-REOHCLBHSA-N
• SMILES： OC[C@@H](C(N)=O)N

Computed Properties

• Exact Mass: 104.058578
• Monoisotopic Mass: 104.058578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3
• XLogP3: -2.4

Experimental Properties

• Density: 1.294
• Boiling Point: 444.7°C at 760 mmHg
• Flash Point: 222.8°C
• Refractive Index: 1.522
• PSA: 89.34000
• LogP: -0.80810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives